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Compound of Interest

Compound Name:
5-Tert-butyl-2-iodo-1,3-

dimethylbenzene

Cat. No.: B1333875 Get Quote

An In-depth Technical Guide on the Safety and Handling of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene (CAS No. 5122-20-3), focusing on its safe handling, chemical properties,

and synthesis. This aryl iodide is a valuable synthetic intermediate, particularly in the

development of sterically hindered molecules for pharmaceutical and material science

applications.[1] Its unique structure, featuring a bulky tert-butyl group and an iodine atom,

makes it a useful precursor for a variety of chemical transformations.[1]

Chemical and Physical Properties
5-tert-butyl-2-iodo-1,3-dimethylbenzene is a solid at room temperature.[1] Key physical and

chemical data are summarized below for quick reference.
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Property Value References

CAS Number 5122-20-3 [2][3][4]

Molecular Formula C₁₂H₁₇I [2][3][4]

Molecular Weight 288.17 g/mol [2][3][4]

Appearance
White to pale yellow crystals or

powder
[3]

Melting Point 54 - 57 °C [1]

Purity ≥97% (typical) [3]

Synonyms

4-tert-Butyl-2,6-

dimethyliodobenzene, 5-tert-

Butyl-2-iodo-m-xylene

[2]

Safety and Hazard Information
According to the Safety Data Sheet (SDS), this chemical is considered hazardous and requires

careful handling.[5] The GHS classification highlights risks of skin, eye, and respiratory

irritation.[5]

GHS Classification
Hazard Class and
Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source: Thermo Fisher Scientific SDS[5]

First Aid Measures
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Emergency procedures in case of exposure are critical for laboratory safety. The following table

outlines the recommended first aid measures.

Exposure Route First Aid Instructions

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[5]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[5]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[5]

Source: Thermo Fisher Scientific SDS[5]

Personal Protective Equipment (PPE) and Handling
To minimize risk, proper personal protective equipment must be worn and safe handling

practices followed.

Engineering Controls: Use only outdoors or in a well-ventilated area, such as a fume hood.

[5]

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[5]

Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab

coat.[5]
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Respiratory Protection: When dusts are generated, use a NIOSH/MSHA approved respirator.

[5]

Hygiene Measures: Wash hands and face thoroughly after handling.[5]

Storage and Stability
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store locked

up.[5]

Stability: The compound is stable under normal conditions.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]
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Logical Workflow for Safe Handling

Begin Work with
5-tert-butyl-2-iodo-1,3-dimethylbenzene

Perform Pre-Use Check:
- Review SDS

- Ensure Fume Hood is Operational
- Don Appropriate PPE

Handle Compound
in Fume Hood

Spill Occurs?

No

Exposure Occurs?

No

Follow Spill Protocol:
- Evacuate Area
- Alert Supervisor

- Use Absorbent Material

Yes

Follow First Aid Protocol
(See Table 2)

Yes

Complete Work

No

Decontaminate Work Area
& Remove PPE

Store Securely:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Store Locked Up

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-tert-butyl-2-iodo-1,3-dimethylbenzene.
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Experimental Protocols: Synthesis
The most common method for synthesizing 5-tert-butyl-2-iodo-1,3-dimethylbenzene is

through the electrophilic aromatic substitution of its precursor, 1-tert-butyl-3,5-dimethylbenzene.

[1] This reaction requires an iodine source and an oxidizing agent to generate a more reactive

iodine species.[1]

The following protocol is adapted from a verified procedure for the iodination of a structurally

similar, sterically hindered alkylbenzene (durene) using periodic acid as the oxidant.

Reaction: Iodination of 1-tert-butyl-3,5-dimethylbenzene

(Self-generated image, not from search results)

Materials:

1-tert-butyl-3,5-dimethylbenzene (starting material)

Iodine (I₂)

Periodic acid dihydrate (H₅IO₆)

Glacial acetic acid

Concentrated sulfuric acid

Water

Acetone (for recrystallization)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and reflux

condenser, combine 1-tert-butyl-3,5-dimethylbenzene, iodine (0.4 equivalents), and periodic

acid dihydrate (0.21 equivalents).

Solvent Addition: Add a prepared solution of glacial acetic acid containing a small amount of

water and concentrated sulfuric acid (e.g., 100 mL acetic acid, 20 mL water, 3 mL H₂SO₄).
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Heating: Heat the resulting purple solution to 65–70 °C with stirring. Continue heating for

approximately 1-3 hours, or until the characteristic purple color of elemental iodine

disappears, indicating consumption of the reagent.

Workup: Cool the reaction mixture to room temperature and dilute it with a significant volume

of water (e.g., 250 mL). A solid product should precipitate.

Isolation: Collect the solid product by vacuum filtration through a Büchner funnel. Wash the

collected solid thoroughly with several portions of water to remove any remaining acid and

inorganic salts.

Purification: Dissolve the crude product in a minimum amount of boiling acetone. Allow the

solution to cool slowly to room temperature, then place it in a refrigerator to maximize crystal

formation.

Final Product: Collect the purified crystals of 5-tert-butyl-2-iodo-1,3-dimethylbenzene by

filtration. Dry the product under vacuum.
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Experimental Workflow for Synthesis

Start: Reagents

Combine:
1. 1-tert-butyl-3,5-dimethylbenzene

2. Iodine (I₂)
3. Periodic Acid (H₅IO₆)

4. Acetic Acid / H₂SO₄ / H₂O

Heat Reaction Mixture
(65-70 °C, 1-3h)

Monitor for color change

Quench & Precipitate:
- Cool to RT

- Add excess water

Isolate Crude Product:
- Vacuum Filtration
- Wash with water

Purify by Recrystallization
(Hot Acetone)

Collect & Dry Final Product:
5-tert-butyl-2-iodo-1,3-dimethylbenzene

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene.
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Applications in Research and Development
5-tert-butyl-2-iodo-1,3-dimethylbenzene is not typically used for its biological activity directly.

Instead, it serves as a crucial building block in organic synthesis. The presence of the iodine

atom allows for a range of subsequent reactions, most notably:

Cross-Coupling Reactions: The C-I bond is highly active in palladium- or copper-catalyzed

cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the formation of new

carbon-carbon bonds to construct more complex molecular scaffolds.

Nucleophilic Substitution: The iodide is a good leaving group, allowing for its replacement by

various nucleophiles to introduce different functional groups.[1]

Due to the limited commercial availability and specific research focus, there is a scarcity of

documented studies on this exact compound in large databases.[1] However, its structural

motifs are relevant in the design of non-planar molecules and ligands for catalysis, where the

bulky tert-butyl group can influence molecular conformation and reactivity.

Disclaimer: This document is intended for informational purposes for qualified professionals. All

laboratory work should be conducted after a thorough, site-specific risk assessment and in

accordance with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333875#safety-and-handling-of-5-tert-butyl-2-iodo-
1-3-dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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